Cas no 2172537-38-9 (6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine)

• Product Name: 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine
• CAS No: 2172537-38-9
• MF: C₉H₆BrF₃N₂S
• MW: 311.12155008316
• CID: 6141517
• PubChem ID: 165795058
• Update Time: 2025-08-03

6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine
• EN300-1613717
• 2172537-38-9

• Inchi： 1S/C9H6BrF3N2S/c1-14-5-2-4(10)3-6-7(5)15-8(16-6)9(11,12)13/h2-3,14H,1H3
• InChI Key： PYDZCKSCBHODHK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(C(F)(F)F)=N2)NC

Computed Properties

• Exact Mass: 309.93872g/mol
• Monoisotopic Mass: 309.93872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53.2Ų

Additional information on 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine

Introduction to 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine (CAS No. 2172537-38-9)

6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine, identified by its CAS number 2172537-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of bromine, methyl, and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzothiazole core is a privileged structure in medicinal chemistry, frequently employed in the design of therapeutic agents due to its ability to interact with various biological targets. The specific substitution pattern in 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine enhances its potential as an intermediate in synthesizing novel pharmacophores. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, while the trifluoromethyl group contributes to metabolic stability and lipophilicity.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such substituted benzothiazoles in targeting enzymes and receptors involved in inflammatory and infectious diseases. Studies have demonstrated that modifications at the 2-position and 4-position of the benzothiazole ring can modulate binding affinity and selectivity. The incorporation of a methyl group at the N-position further fine-tunes the pharmacokinetic properties of the compound, potentially improving its bioavailability and duration of action.

In the realm of oncology research, 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine has been explored as a precursor for developing small-molecule inhibitors targeting kinases and other critical proteins involved in cancer progression. The trifluoromethyl group, in particular, is known to enhance binding interactions by increasing electron-withdrawing effects and reducing hydrogen bonding capabilities. Such features are highly desirable in designing molecules that can disrupt aberrant signaling pathways in tumor cells.

Furthermore, the compound's potential as an antimicrobial agent has not been overlooked. The structural motif of benzothiazole has shown efficacy against a variety of bacterial and fungal strains due to its ability to interfere with essential cellular processes. The presence of electron-withdrawing groups like bromine and trifluoromethyl can enhance the compound's ability to penetrate bacterial cell membranes, thereby increasing its antimicrobial activity.

The synthesis of 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized benzothiazole derivatives followed by protection-deprotection strategies to install the desired substituents at specific positions. Advanced techniques such as flow chemistry have also been employed to optimize reaction efficiency and scalability.

The pharmacological profile of this compound is under active investigation in academic and industrial research settings. Preclinical studies have begun to elucidate its mechanism of action across different therapeutic areas. For instance, preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative disorders by modulating oxidative stress pathways. Additionally, its interaction with immune-related receptors has been explored as a potential strategy for developing immunomodulatory therapies.

The role of 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine as a building block for more complex drug candidates cannot be overstated. Its structural versatility allows chemists to append additional functional groups or link it to other pharmacophores through heterocyclic couplings. This flexibility is crucial for generating libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.

Regulatory considerations are also an integral part of advancing this compound into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards required for preclinical and clinical studies. Collaborative efforts between synthetic chemists and regulatory affairs specialists are essential to navigate the complex landscape of drug development regulations.

The future prospects for 6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine are promising, given its unique structural features and demonstrated biological relevance. Continued research into its pharmacological effects will likely uncover new therapeutic applications beyond its initial discovery scope. Innovations in drug delivery systems may further enhance its efficacy by improving targeted delivery to disease sites or extending its half-life in vivo.

In conclusion,6-bromo-N-methyl-2-(trifluoromethyl)-1,3-benzothiazol-4-amine (CAS No. 2172537-38-9) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its synthesis, characterization, and ongoing pharmacological investigations underscore its importance as a key intermediate in developing next-generation pharmaceuticals. As research progresses，this compound is poised to contribute substantially to addressing unmet medical needs across multiple disease areas.